Cas no 1361657-19-3 (5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic acid)

• Product Name: 5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic acid
• CAS No: 1361657-19-3
• MF: C₁₃H₈Cl₂N₂O₄
• MW: 327.119621276855
• CID: 4928124
• Update Time: 2025-10-22

5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic acid

• Inchi： 1S/C13H8Cl2N2O4/c14-9-2-1-7(3-10(9)15)8-4-12(17(20)21)11(16-6-8)5-13(18)19/h1-4,6H,5H2,(H,18,19)
• InChI Key： NFDLYRQRJUZKDN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=C(CC(=O)O)C(=C1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 3.1
• Topological Polar Surface Area: 96

Additional information on 5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic acid

Introduction to 5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic Acid (CAS No. 1361657-19-3)

5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1361657-19-3, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this compound consists of a pyridine core substituted with a nitro group at the 3-position and a 3,4-dichlorophenyl group at the 5-position, linked to an acetic acid moiety at the 2-position. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic acid involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The process often includes nitration, chlorination, and acetylation steps, which require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis and enhance the efficiency of producing this compound.

In recent years, there has been growing interest in exploring the pharmacological properties of nitropyridine derivatives. The nitro group in the structure of 5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic acid serves as a key pharmacophore, contributing to its biological activity. Studies have shown that nitropyridines can exhibit a range of therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer properties. The dichlorophenyl moiety further enhances the compound's interaction with biological targets, making it a promising candidate for drug discovery.

One of the most intriguing aspects of this compound is its potential role in developing novel therapeutic agents. Researchers have been investigating its efficacy in treating various diseases by modulating its chemical structure. For instance, modifications to the acetic acid moiety have been explored to improve solubility and bioavailability. Additionally, computational studies using molecular modeling techniques have helped in understanding the binding interactions of this compound with biological receptors.

The latest advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like pyridines in drug design. Pyridine derivatives are known for their versatility and have been incorporated into numerous drugs on the market. The nitro group in 5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic acid not only contributes to its reactivity but also influences its pharmacokinetic profile. This has prompted researchers to explore new synthetic routes that could lead to more effective derivatives with improved pharmacological properties.

In clinical trials and preclinical studies, this compound has shown promise in various therapeutic areas. Its ability to interact with multiple biological pathways makes it a versatile scaffold for drug development. Researchers are particularly interested in its potential applications in oncology and neurology due to its ability to inhibit key enzymes involved in disease progression. The dichlorophenyl group is believed to enhance binding affinity to target proteins, which could lead to more potent therapeutic effects.

The chemical reactivity of 5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic acid also makes it a valuable tool for synthetic chemists. It can undergo various transformations that allow for the introduction of different functional groups, enabling the creation of novel analogs with tailored properties. These modifications are crucial for optimizing drug candidates for clinical use. The acetic acid moiety provides a site for further derivatization, allowing chemists to fine-tune solubility and metabolic stability.

The environmental impact of synthesizing and using this compound is another area of concern. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional methods. These approaches not only improve sustainability but also enhance cost-effectiveness during large-scale production.

The future prospects of 5-(3,4-Dichlorophenyl)-3-nitropyridine-2-acetic acid in pharmaceutical research are promising. Ongoing studies aim to uncover new therapeutic applications and optimize synthetic pathways for efficient production. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms, researchers can accelerate the development of new drugs based on this compound.